Cas no 248277-14-7 (Benzene,1,2-diiodo-4,5-bis(octyloxy)-)

• Product Name: Benzene,1,2-diiodo-4,5-bis(octyloxy)-
• CAS No: 248277-14-7
• MF: C₂₂H₃₆I₂O₂
• MW: 586.328991889954
• MDL: MFCD11045084
• CID: 246161
• PubChem ID: 71436373
• Update Time: 2025-04-19

Benzene,1,2-diiodo-4,5-bis(octyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2-diiodo-4,5-bis(octyloxy)-
• 1,2-Diiodo-4,5-dioctyloxybenzene
• 1,2-Diiodo-4,5-di-n-octyloxybenzene
• 1,2-diiodo-4,5-dioctoxybenzene
• 248277-14-7
• MFCD11045084
• 1,2-Diiodo-4,5-bis(octyloxy)benzene

• MDL： MFCD11045084
• Inchi： 1S/C22H36I2O2/c1-3-5-7-9-11-13-15-25-21-17-19(23)20(24)18-22(21)26-16-14-12-10-8-6-4-2/h17-18H,3-16H2,1-2H3
• InChI Key： UCUDLYNJMQWPPZ-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=C(C=1)OCCCCCCCC)OCCCCCCCC)I

Computed Properties

• Exact Mass: 586.08000
• Monoisotopic Mass: 586.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 16
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2
• XLogP3: 10

Experimental Properties

• Color/Form: Not available
• Density: 1.4±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 522.9±50.0 °C at 760 mmHg
• Flash Point: 270.0±30.1 °C
• PSA: 18.46000
• LogP: 8.37440
• Solubility: Not available
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Benzene,1,2-diiodo-4,5-bis(octyloxy)- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)